Cas no 1196157-32-0 (5,8-Difluoro-2H-benzod1,3oxazine-2,4(1H)-dione)

• Product Name: 5,8-Difluoro-2H-benzod1,3oxazine-2,4(1H)-dione
• CAS No: 1196157-32-0
• MF: C₈H₃F₂NO₃
• MW: 199.111129045486
• CID: 1030223
• PubChem ID: 63109459
• Update Time: 2025-06-14

5,8-Difluoro-2H-benzod1,3oxazine-2,4(1H)-dione Chemical and Physical Properties

Names and Identifiers

• 5,8-Difluoro-1H-benzo[d][1,3]oxazine-2,4-dione
• 5,8-Difluoro-2H-3,1-benzoxazine-2,4(1H)-dione
• AB51182
• 5,8-difluoro-2H-benzo[d][1,3]oxazine-2,4(1H)-dione
• CS-0338806
• 5,8-DIFLUORO-2,4-DIHYDRO-1H-3,1-BENZOXAZINE-2,4-DIONE
• AKOS012410411
• 1196157-32-0
• 5,8-difluoro-1H-3,1-benzoxazine-2,4-dione
• C90378
• DTXSID90734524
• 5,8-Difluoro-2H-benzod1,3oxazine-2,4(1H)-dione

• Inchi： 1S/C8H3F2NO3/c9-3-1-2-4(10)6-5(3)7(12)14-8(13)11-6/h1-2H,(H,11,13)
• InChI Key： JUYMFZGKBRZQPM-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C2C(=O)OC(NC=21)=O)F

Computed Properties

• Exact Mass: 199.00809928g/mol
• Monoisotopic Mass: 199.00809928g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 55.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines

Additional information on 5,8-Difluoro-2H-benzod1,3oxazine-2,4(1H)-dione

Comprehensive Overview of 5,8-Difluoro-2H-benzod1,3oxazine-2,4(1H)-dione (CAS No. 1196157-32-0)

The compound 5,8-Difluoro-2H-benzod1,3oxazine-2,4(1H)-dione (CAS No. 1196157-32-0) is a fluorinated heterocyclic derivative that has garnered significant attention in pharmaceutical and material science research. Its unique structural features, including the presence of fluorine atoms and a benzoxazine core, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of enzyme inhibitors and antimicrobial agents. The demand for fluorinated compounds like this has surged due to their enhanced metabolic stability and bioavailability, which are critical factors in modern medicinal chemistry.

One of the most frequently searched questions about 5,8-Difluoro-2H-benzod1,3oxazine-2,4(1H)-dione revolves around its synthetic routes and purity standards. High-purity batches of this compound are essential for reproducible experimental results, especially in high-throughput screening assays. The compound's CAS No. 1196157-32-0 is often used as a unique identifier in chemical databases, ensuring accurate retrieval of its physicochemical properties and safety data. Recent studies have highlighted its role in the design of novel fluorinated scaffolds, a trending topic in organic chemistry forums and academic discussions.

In the context of green chemistry, researchers are investigating eco-friendly synthesis methods for 5,8-Difluoro-2H-benzod1,3oxazine-2,4(1H)-dione to minimize hazardous byproducts. This aligns with the growing consumer and regulatory focus on sustainable practices in chemical manufacturing. Additionally, its potential as a building block for functional materials, such as organic semiconductors, has sparked interest in the materials science community. The compound's ability to modify electronic properties through fluorination makes it a candidate for advanced optoelectronic applications.

Another hot topic linked to this compound is its structure-activity relationship (SAR) in medicinal chemistry. Computational modeling and AI-driven drug design tools are being employed to predict its interactions with biological targets, reducing the need for extensive lab trials. This approach resonates with the industry's shift toward digital transformation and cost-efficient R&D. Furthermore, the compound's stability under various pH conditions is a key consideration for formulation scientists, as it impacts shelf life and delivery mechanisms.

From a commercial perspective, suppliers of 5,8-Difluoro-2H-benzod1,3oxazine-2,4(1H)-dione emphasize its scalability and compliance with Good Manufacturing Practices (GMP). The compound's CAS No. 1196157-32-0 is frequently cited in patent applications, underscoring its relevance in intellectual property landscapes. As the pharmaceutical industry continues to prioritize targeted therapies, this compound's versatility positions it as a promising candidate for next-generation therapeutics. Its role in precision medicine initiatives is also being explored, particularly in personalized treatment regimens.

In summary, 5,8-Difluoro-2H-benzod1,3oxazine-2,4(1H)-dione (CAS No. 1196157-32-0) represents a multifaceted tool for researchers across disciplines. Its applications span from drug development to advanced materials, driven by its fluorinated architecture and adaptability. As scientific inquiries into its properties deepen, this compound is poised to remain at the forefront of innovation in chemistry and beyond.